N-benzyl-2-(2-chlorophenyl)-1-pyrrolidinecarboxamide

• IUPAC Name: N-benzyl-2-(2-chlorophenyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C18H19ClN2O/c19-16-10-5-4-9-15(16)17-11-6-12-21(17)18(22)20-13-14-7-2-1-3-8-14/h1-5,7-10,17H,6,11-13H2,(H,20,22)
• InChI Key: NPZCJWBADVEANV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)NCC2=CC=CC=C2)C3=CC=CC=C3Cl
• Molecular Formula: C18H19ClN2O
• Molecular Weight: 314.8 g/mol

Description

N-benzyl-2-(2-chlorophenyl)-1-pyrrolidinecarboxamide, also known as BTCP, is a synthetic compound that belongs to the class of psychoactive drugs. It was first synthesized in the 1970s and has been extensively studied for its potential therapeutic applications.

Mechanism of Action

N-benzyl-2-(2-chlorophenyl)-1-pyrrolidinecarboxamide acts as a dopamine reuptake inhibitor, which leads to an increase in dopamine levels in the brain. This increase in dopamine levels is responsible for the psychoactive effects of N-benzyl-2-(2-chlorophenyl)-1-pyrrolidinecarboxamide, including euphoria, increased energy, and increased motivation.
Biochemical and Physiological Effects:
N-benzyl-2-(2-chlorophenyl)-1-pyrrolidinecarboxamide has been shown to have a number of biochemical and physiological effects. It increases the release of dopamine, norepinephrine, and serotonin in the brain, which leads to an increase in mood, energy, and motivation. N-benzyl-2-(2-chlorophenyl)-1-pyrrolidinecarboxamide also has a number of cardiovascular effects, including an increase in heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-benzyl-2-(2-chlorophenyl)-1-pyrrolidinecarboxamide in lab experiments is its high affinity for the dopamine transporter, which makes it a useful tool for studying dopamine-related disorders. However, one of the limitations of using N-benzyl-2-(2-chlorophenyl)-1-pyrrolidinecarboxamide in lab experiments is its potential for abuse, which makes it difficult to use in human studies.

Future Directions

There are a number of future directions for research on N-benzyl-2-(2-chlorophenyl)-1-pyrrolidinecarboxamide. One area of research is the development of drugs that target dopamine-related disorders, such as depression and addiction. Another area of research is the development of drugs that target the cardiovascular effects of N-benzyl-2-(2-chlorophenyl)-1-pyrrolidinecarboxamide, which could have potential applications in the treatment of hypertension and other cardiovascular disorders. Finally, there is a need for further research on the potential for abuse of N-benzyl-2-(2-chlorophenyl)-1-pyrrolidinecarboxamide, and the development of strategies to prevent its misuse.

Scientific Research Applications

N-benzyl-2-(2-chlorophenyl)-1-pyrrolidinecarboxamide has been extensively studied for its potential therapeutic applications in the treatment of depression, anxiety, and addiction. It has been shown to have a high affinity for the dopamine transporter, which is responsible for the reuptake of dopamine in the brain. This property makes N-benzyl-2-(2-chlorophenyl)-1-pyrrolidinecarboxamide a potential candidate for the development of drugs that target dopamine-related disorders.